(4-benzylpiperidin-1-yl)[4-(5-methyl-1H-tetrazol-1-yl)phenyl]methanone

Specification

• Molecular Formula: C21H23N5O
• Molecular Weight: 361.4 g/mol
• IUPAC Name: (4-benzylpiperidin-1-yl)-[4-(5-methyltetrazol-1-yl)phenyl]methanone
• Standard InChI: InChI=1S/C21H23N5O/c1-16-22-23-24-26(16)20-9-7-19(8-10-20)21(27)25-13-11-18(12-14-25)15-17-5-3-2-4-6-17/h2-10,18H,11-15H2,1H3
• Standard InChI Key: YOIUJBRFEASWNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=NN1C2=CC=C(C=C2)C(=O)N3CCC(CC3)CC4=CC=CC=C4

Introduction

(4-benzylpiperidin-1-yl)[4-(5-methyl-1H-tetrazol-1-yl)phenyl]methanone is a synthetic organic compound characterized by its complex structure, which includes a piperidine ring, a benzyl group, and a tetrazole moiety. This compound is of interest in medicinal chemistry due to its potential pharmacological applications. The presence of the tetrazole ring is particularly noteworthy, as it often enhances the compound's lipophilicity and ability to cross biological membranes, potentially increasing its efficacy.

Synthesis Methods

The synthesis of (4-benzylpiperidin-1-yl)[4-(5-methyl-1H-tetrazol-1-yl)phenyl]methanone can be achieved through several organic synthesis methods. These typically involve reactions that form the amide bond between the piperidine and phenyl groups, followed by the introduction of the tetrazole ring. Optimization of reaction conditions, such as temperature, solvent choice, and reaction time, is crucial for achieving high yields and purity.

Biological Activity and Potential Applications

Preliminary studies suggest that compounds with similar structures to (4-benzylpiperidin-1-yl)[4-(5-methyl-1H-tetrazol-1-yl)phenyl]methanone may exhibit significant biological activity, including potential antidepressant, analgesic, or anti-inflammatory effects. The tetrazole group enhances lipophilicity, which may improve its ability to interact with various neurotransmitter systems.

Potential Therapeutic Areas:

Therapeutic Area	Potential Effects
Neurological Disorders	Antidepressant effects
Pain Management	Analgesic properties
Inflammation	Anti-inflammatory effects

Comparison with Similar Compounds

Several compounds share structural similarities with (4-benzylpiperidin-1-yl)[4-(5-methyl-1H-tetrazol-1-yl)phenyl]methanone, including:

Compound Name	Structural Features	Unique Aspects
1-Benzylpiperidine	Contains a benzyl group attached to a piperidine	Lacks tetrazole functionality
5-Methyl-1H-tetrazole	Contains a tetrazole ring	Simple structure without a piperidine
(4-Fluorophenyl)(4-piperidinyl)methanone	Similar amide structure	Different substituents on the phenyl ring

The unique combination of both piperidine and tetrazole functionalities in (4-benzylpiperidin-1-yl)[4-(5-methyl-1H-tetrazol-1-yl)phenyl]methanone may enhance its pharmacological profile compared to other similar compounds.

Research Findings and Future Directions

Research studies on (4-benzylpiperidin-1-yl)[4-(5-methyl-1H-tetrazol-1-yl)phenyl]methanone focus on its binding affinity to various biological targets. Structure-activity relationship studies suggest that modifications to either the piperidine or tetrazole moieties could significantly alter its biological activity. Further investigations are needed to fully explore its therapeutic potential and to determine its safety profile.

Given the limitations in available literature from diverse sources, further research is recommended to explore the full potential of this compound in medicinal chemistry.